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Compound of Interest

4-(Propoxycarbonyl)phenyl! 3-
Compound Name:
amino-4-methylbenzoate

CAS No.: 67603-68-3

Cat. No.: B12680448

Get Quote

Executive Summary

The 3-amino-4-methylbenzoate moiety (CAS 18595-18-1 for the methyl ester) is widely
recognized as a pharmaceutical intermediate (e.g., for Nilotinib). However, its unique structural
attributes—specifically the lateral methyl group at position 4 and the amino functionality at
position 3—make it an exceptional candidate for designing Reactive Mesogens (RMSs).

RMs based on this core exhibit a "Lateral Substituent Effect,” where the methyl group disrupts
crystalline packing just enough to lower melting points (

) and suppress crystallization, without destroying the liquid crystalline (LC) phase. This guide
provides a validated protocol for synthesizing a diacrylate RM from this core and explores its
application in Liquid Crystal Elastomers (LCESs) for biomedical actuators.

Part 1: Molecular Architecture & Design Logic
The Core Advantage: Steric vs. Electronic Effects
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The design of a reactive mesogen requires a balance between rigidity (for LC phase formation)
and flexibility (for processing). The 3-amino-4-methylbenzoate core offers a distinct advantage
over unsubstituted benzoate cores:

o Lateral Methyl Sterics: The methyl group at position 4 exerts a steric repulsion that widens
the average intermolecular distance. This reduces the enthalpy of fusion (

), significantly lowering the melting point and widening the nematic window.

o Amide-Ester Asymmetry: By utilizing the amino group to form an amide linkage and the
carboxyl group to form an ester linkage, the resulting mesogen possesses an asymmetric
core. This asymmetry, combined with hydrogen bonding from the amide group, stabilizes the
Smectic C or Nematic phases, which is critical for optical films.

Target Molecule Design

For this guide, we define a representative high-performance RM: RM-3A4M-DA (Diacrylate).

e Structure: A three-ring system where the central 3-amino-4-methylbenzoate is flanked by two
phenyl rings carrying acrylate spacers.

o Formula: 4-(6-acryloyloxyhexyloxy)phenyl 3-[4-(6-acryloyloxyhexyloxy)benzamido]-4-
methylbenzoate.

Part 2: Synthesis Strategy & Protocol
Retrosynthetic Analysis

The synthesis exploits the nucleophilicity difference between the amine and the carboxylic acid.
The amine is acylated first to form the amide linkage, followed by esterification of the acid.

+ 4-(6-acryloyloxyhexyloxy)benzoyl chioride
Base: Pyridine/THF

3-Amino-4-methylbenzoic Acid
(Core Precursor

Selective Amidation
(React with Acid Chloride)

Intermediate Acid: + 4-(6-acryloyloxyhexyloxy)phenol Steglich Esterification Target RM:
3-(4-alkoxybenzamido)-4-methylbenzoic acid (DCC/DMAP Coupling) RM-3A4M-DA

Click to download full resolution via product page

Figure 1: Step-wise synthesis pathway for the target reactive mesogen.
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Detailed Experimental Protocol

Safety Note: Acryloyl chloride is lachrymatory. All steps involving acrylates must be performed
in low-light conditions to prevent premature polymerization.

Step 1: Synthesis of the Amide-Acid Intermediate

« Reagents:

o

3-Amino-4-methylbenzoic acid (1.0 eq)

[¢]

4-(6-acryloyloxyhexyloxy)benzoyl chloride (1.1 eq)

[e]

Triethylamine (TEA) (2.5 eq)

o

Solvent: Anhydrous Tetrahydrofuran (THF)[1]

e Procedure:

[¢]

Dissolve 3-amino-4-methylbenzoic acid and TEA in THF under nitrogen atmosphere. Cool
to 0°C.

o Add the acid chloride dropwise over 30 minutes. The solution will turn cloudy as TEA-HCI
precipitates.

o Allow to warm to room temperature (RT) and stir for 12 hours.

o Work-up: Pour into acidified ice water (pH ~3). Filter the precipitate. Wash with water and
cold ethanol. Recrystallize from ethanol/DMF.

 Validation: FTIR should show Amide | band (~1650 cm~?*) and disappearance of broad NH2
peaks.

Step 2: Core Esterification (Final Assembly)

e Reagents:

o Intermediate Acid (from Step 1) (1.0 eq)
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[e]

4-(6-acryloyloxyhexyloxy)phenol (1.0 eq)

o

DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 eq)

[¢]

DMAP (4-Dimethylaminopyridine) (0.1 eq)

[¢]

Solvent: Dichloromethane (DCM)

e Procedure:

[e]

Dissolve the Intermediate Acid, Phenol, and DMAP in dry DCM.

[e]

Cool to 0°C. Add DCC dissolved in DCM dropwise.

o

Stir at 0°C for 1 hour, then at RT for 24 hours. Urea byproduct will precipitate.

[¢]

Work-up: Filter off the urea. Wash the filtrate with 1M HCI, sat. NaHCOs, and brine. Dry
over MgSOa.

o Purification: Flash column chromatography (Silica gel, Hexane/Ethyl Acetate gradient).

 Validation: *H NMR (CDCIs) must confirm the integration ratio of acrylate protons (5.8—-6.4
ppm) to the central methyl group (~2.3 ppm).

Part 3: Phase Behavior & Polymerization
Thermal Properties (Data Summary)

The lateral methyl group significantly alters the thermal transitions compared to non-substituted
analogs.[2][3]
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Property

Value (Approx.)

Note

Melting Point (

)

85°C - 95°C

Lower than unsubstituted
analog (~120°C)

Clearing Point (

)

145°C - 155°C

Wide Nematic range

Phase Sequence

Cr

Iso

Monotropic Smectic phases

may appear upon cooling

Solubility

>20 wt% in Toluene

Excellent for solution

processing

Photopolymerization Kinetics

To fix the mesophase, the RM is polymerized using UV light.

e Initiator: Irgacure 651 (1 wt%).

e Conditions: 365 nm UV LED, 10 mW/cm?, 60°C (in Nematic phase).

e Mechanism: Free-radical chain polymerization of the acrylate end-groups forms a

crosslinked anisotropic network.
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Figure 2: Processing logic from monomer to crosslinked polymer network.

Part 4: Applications in Drug Delivery & Optics
Liquid Crystal Elastomers (LCESs) for Bio-Actuation

The "Drug Development" audience is likely interested in LCEs—soft robotic materials that
change shape upon stimulation.

e Mechanism: Incorporating RM-3A4M-DA into a polysiloxane or acrylate backbone creates an
elastomer. Upon heating (or IR irradiation), the order-disorder transition causes the material
to contract.

» Bio-Relevance: The 3-amino-4-methylbenzoate core is chemically stable and its derivatives
are often biocompatible (related to Nilotinib structure). These LCEs can be used as artificial
muscles in micro-pumps for controlled drug release.

Optical Retarders
The high birefringence (

) of this core makes it ideal for Quarter Wave Plates (QWP) in OLED displays. The lateral
methyl group prevents crystallization in thin films, ensuring high transparency and haze-free
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optical performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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